
An In-depth Technical Guide to Benzyl Oleate
(CAS No. 55130-16-0)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

Introduction
Benzyl oleate (CAS No. 55130-16-0) is a fatty acid ester synthesized from the reaction of oleic

acid, a monounsaturated omega-9 fatty acid, with benzyl alcohol, an aromatic alcohol.[1] This

combination results in a molecule with both lipophilic (from the long oleic acid chain) and

aromatic (from the benzyl group) characteristics.[1] These properties make it a versatile

compound with applications in various fields, including its use as a bio-based plasticizer, a

component in drug delivery systems, and a pour point depressant in crude oil.[1][2][3] This

technical guide provides a comprehensive overview of the chemical and physical properties,

synthesis, applications, and safety considerations of benzyl oleate.

Chemical and Physical Properties
Benzyl oleate is a colorless to pale yellow oily liquid. Its key chemical and physical properties

are summarized in the tables below for easy reference and comparison.
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Identifier Value

CAS Number 55130-16-0[1][4][5][6][7][8][9][10][11][12]

Molecular Formula C25H40O2[4][5][6][7][10][11][12][13]

Molecular Weight
372.59 g/mol (approx. 372.6 g/mol )[1][4][5][6][7]

[10][13]

InChI Key
CGFITOCWTCRCSL-KTKRTIGZSA-N[1][5][7]

[11]

Canonical SMILES
CCCCCCCCC=CCCCCCCCC(=O)OCC1=CC=

CC=C1[4][7]

Synonyms

Benzyl (Z)-octadec-9-enoate, 9-Octadecenoic

acid (Z)-, phenylmethyl ester, Oleic acid benzyl

ester[4][5][7][8][11][12][13]

Physicochemical Data
Property Value

Density 0.931 g/cm³[4][6][7]

Boiling Point 464.9°C at 760 mmHg, 235°C[4][6][7]

Flash Point 106.4°C[4][6]

Vapor Pressure 8.05E-09 mmHg at 25°C[4]

Refractive Index 1.4875 (estimate)[4]

XLogP3 9.1[4][5][11]

Hydrogen Bond Donor Count 0[4]

Hydrogen Bond Acceptor Count 2[4]

Rotatable Bond Count 18[4]

Exact Mass 372.302830514[4][5]

Complexity 355[4][5]
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Synthesis of Benzyl Oleate
The primary method for synthesizing benzyl oleate is through esterification, which involves the

reaction of oleic acid with benzyl alcohol.[1] Transesterification is another viable pathway.[1]

Direct Esterification
Direct esterification involves the reaction of oleic acid with an excess of benzyl alcohol to drive

the reaction towards the formation of the ester, as dictated by Le Chatelier's principle.[1] The

reaction is typically catalyzed by an acid.

Oleic Acid

Reaction MixtureBenzyl Alcohol

Acid Catalyst
(e.g., p-TSA)

Benzyl Oleate

Water (byproduct)

Click to download full resolution via product page

Figure 1: Direct Esterification of Oleic Acid.

Transesterification
Transesterification involves the reaction of an oleic acid ester, such as methyl oleate, with

benzyl alcohol.[1] This reaction displaces the methanol from the methyl oleate to form benzyl
oleate.
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Figure 2: Transesterification to form Benzyl Oleate.

Experimental Protocols
Synthesis of Benzyl Oleate via Esterification of Oleic
Acid and Benzyl Alcohol
This protocol is based on a general method for the synthesis of fatty acid benzyl esters.[3]

Materials:

Oleic acid (25 g)[3]

Benzyl alcohol (30 g)[3]

Toluene (40 mL)[3]

n-Butyl titanate (250 µL) as a catalyst[3]

Procedure:

Dissolve oleic acid and benzyl alcohol in toluene in a reaction flask.[3]

Add n-butyl titanate to the mixture.[3]

Reflux the mixture for 10 hours to ensure the complete conversion of the fatty acid.[3]
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Continuously remove the water produced during the esterification using a Dean-Stark

apparatus to create an azeotrope with toluene.[3]

After the reaction is complete, remove the toluene and excess benzyl alcohol under a

vacuum.[3]

Purification:

To remove unreacted oleic acid, wash the crude product with a weak base solution, such as

sodium bicarbonate. Exercise caution during shaking as sodium oleate can act as an

emulsifier.[14]

To remove excess benzyl alcohol, techniques such as vacuum distillation or washing with a

suitable solvent like diethyl ether followed by filtration can be employed.[14]

Preparation of Poly(benzyl oleate-co-maleic anhydride)
This protocol describes the free radical polymerization of benzyl oleate with maleic anhydride

to create a copolymer, which can be used as a pour point depressant.[2][3]
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Reactants
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Figure 3: Workflow for Copolymer Synthesis.

Materials:

Benzyl oleate

Maleic anhydride

Benzoyl peroxide (initiator, 1% w/w)[2][3]
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Toluene (solvent)[2][3]

Petroleum ether (40/60) for precipitation[2][3]

Procedure:

In a reaction vessel, copolymerize the pre-prepared benzyl oleate with maleic anhydride in

toluene at molar ratios of 1:2 or 1:1.[2][3]

Add benzoyl peroxide as the initiator.[2][3]

Stir the reaction mixture continuously at 90°C for 20 hours to complete the polymerization.[2]

[3]

Precipitate the resulting copolymer by adding the reaction mixture to petroleum ether

(40/60).[2][3]

Filter and wash the precipitated copolymer with petroleum ether.[2][3]

Dry the final product at 60°C.[2][3]

Applications in Research and Drug Development
Benzyl oleate's properties make it a compound of interest in several areas of research and

development:

Drug Delivery: As an oily vehicle, it is suitable for the formulation of poorly water-soluble

(lipophilic) active pharmaceutical ingredients (APIs), such as steroids and hormones.[15] It

can be used in parenteral and topical drug delivery systems.[15] Its role in enhancing drug

permeation through lipid bilayers is an area of study.[1]

Plasticizer: It is being investigated as a bio-based and sustainable alternative to traditional

petroleum-based plasticizers like phthalates.[1]

Pour Point Depressant: Copolymers of benzyl oleate have been shown to modify paraffin

crystallization and improve the flow of waxy crude oil, acting as pour point depressants.[2][3]
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Reaction Medium: Its high molecular weight, low volatility, and ability to dissolve a range of

non-polar and polar compounds make it a potential reaction medium or solvent for organic

transformations, especially those involving lipophilic substances or requiring elevated

temperatures.[1]

Analytical Characterization
The structural elucidation and quantitative analysis of benzyl oleate are typically performed

using a combination of spectroscopic and chromatographic techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides unambiguous structural

confirmation and quantitative assessments.[1]

Fourier Transform Infrared (FTIR) Spectroscopy: Used to identify functional groups and

confirm the ester linkage.[1]

Gas Chromatography-Mass Spectrometry (GC-MS): Employed to determine purity and

identify any impurities.[1]

Safety and Handling
While comprehensive toxicological data is not readily available, the following safety precautions

should be observed when handling benzyl oleate:

Handling: Use in a well-ventilated area, preferably in a fume hood, to avoid inhalation of

vapors.[1][11][16] Wear appropriate personal protective equipment (PPE), including nitrile

gloves, a chemical-resistant lab coat, and safety goggles to prevent skin and eye contact.[1]

[11][16] Avoid the formation of dust and aerosols and use non-sparking tools.[11][16]

Storage: Store in a tightly sealed container in a dry, cool, and well-ventilated place, away

from ignition sources and incompatible materials.[1][11][16]

First Aid: In case of ingestion, rinse the mouth with water and do not induce vomiting. Seek

immediate medical attention.[16]

Environmental Precautions: Prevent spillage from entering drains, as it can be harmful to

aquatic life.[16]
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Conclusion
Benzyl oleate is a versatile fatty acid ester with a range of existing and potential applications in

research and industry. Its unique combination of lipophilic and aromatic characteristics, coupled

with its bio-based origin, makes it an attractive alternative to petroleum-derived compounds in

various formulations. Further research into its biological interactions and toxicological profile

will be crucial for expanding its applications, particularly in the pharmaceutical and drug

development sectors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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